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Compound of Interest

Compound Name: NSC363998 free base

Cat. No.: B13912615 Get Quote

For Immediate Implementation: Essential Safety and Handling Protocols for NSC363998 Free
Base

Researchers and drug development professionals are advised to adhere to stringent safety

protocols when handling NSC363998, also known as Scilliroside. This potent cardiac glycoside,

historically used as a rodenticide, presents significant acute toxicity hazards.[1][2] This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the well-being of laboratory personnel and the integrity of research

outcomes.

Hazard Identification and Quantitative Data
NSC363998 (Scilliroside) is classified as acutely toxic and is fatal if swallowed.[1] Exposure

can lead to a bitter taste, nausea, vomiting, abdominal pain, and blurred vision.[3] At higher

concentrations, it can cause severe cardiac arrhythmias, convulsions, and potentially death.[3]

The primary mechanism of toxicity is the inhibition of the Na+/K+-ATPase pump.[4]
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Property Value Reference

Chemical Name Scilliroside [2]

Synonyms NSC-7523, Silmurin [1]

CAS Number 507-60-8 [4]

Molecular Formula C₃₂H₄₄O₁₂ [1][4]

Molecular Weight 620.7 g/mol [1][4]

GHS Hazard Statement H300: Fatal if swallowed [1]

LD₅₀ (Oral, Mice) 0.44 mg/kg [4]

LD₅₀ (Oral, Rat)

50 µ g/rat (sublethal dose

caused changes in cardiac

physiology)

[1]

Appearance Solid [1]

Solubility

Slightly soluble in water; freely

soluble in methanol, ethanol,

and glacial acetic acid.[4]

[4]

Personal Protective Equipment (PPE)
Due to the high toxicity of NSC363998, a comprehensive PPE strategy is mandatory to prevent

any potential exposure.

Hand Protection: Double gloving with nitrile gloves is required. Ensure gloves are regularly

inspected for any signs of damage.

Eye Protection: Chemical safety goggles and a face shield must be worn to protect against

splashes.[3]

Respiratory Protection: A NIOSH-approved respirator is necessary, especially when handling

the powder form or when there is a risk of aerosol generation.[3]
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Body Protection: A disposable, fluid-resistant gown or lab coat should be worn to protect the

skin and clothing.

Safe Handling and Operational Workflow
Adherence to a strict, step-by-step workflow is critical for minimizing the risk of exposure during

the handling of NSC363998.
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Workflow for Safe Handling of NSC363998

Preparation

Handling

Post-Handling & Disposal

Designate a controlled handling area

Assemble and inspect all required PPE

Review Safety Data Sheet (SDS)

Prepare spill kit

Don full PPE

Weigh compound in a chemical fume hood

Dissolve in appropriate solvent

Perform experiment

Decontaminate work surfaces

Dispose of all waste as hazardous

Doff PPE in designated area

Wash hands thoroughly

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b13912615?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13912615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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